Cas no 40828-45-3 (2-imino-3-methyl-1-phenylimidazolidin-4-one)

• Product Name: 2-imino-3-methyl-1-phenylimidazolidin-4-one
• CAS No: 40828-45-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD00152258
• CID: 926234
• PubChem ID: 38684
• Update Time: 2025-11-02

2-imino-3-methyl-1-phenylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• Azolimine
• MLS002694410; 2-oxo-1-phenyl-imidazolidine; 1-phenyl-imidazolidin-2-one; AC1Q6GXW; 2-Imidazolidinone, 1-phenyl-; 3-Phenyl-2-imidazolidinone; 1-Phenyl-2-imidazolidinone; SureCN146714; 2-imino-3-methyl-1-phenyl-imidazolidin-4-one; N-phenyl-imidazolidinone; 1-Phenyl-imidazolidin-2-on; NSC80633; 1-phenyl-2-imidazolidinone; 1-phenyl-2-imidazolidinon; 1-Phenyl-2-imino-3-methyl-4-oxoimidazolidine; 4,5-dihydro-1-phenylimidazol-2(1H)-one; 1-phen
• 2-imino-3-methyl-1-phenylimidazolidin-4-one
• Azolimine (USAN/INN)
• Azoliminum [INN-Latin]
• CL 90,748
• Azolimina
• Azolimina [INN-Spanish]
• NS00122929
• D03040
• AKOS006273322
• AZOLIMINE [USAN]
• Azoliminum
• Z1198151276
• DTXSID10866018
• Azolimine [USAN:INN]
• SCHEMBL634943
• 1-phenyl-2-imino-3-methyl-4-oxoimidazolidine
• AZOLITMIN
• CL 90748
• UNII-DES29595KX
• DES29595KX
• AZOLIMINE [INN]
• Q27276353
• 4-Imidazolidinone, 2-imino-3-methyl-1-phenyl-
• 1395-18-2
• 2-Imino-3-methyl-1-phenyl-4-imidazolidinone
• AZOLIMINE [MART.]
• CL-90748
• CHEMBL2106043
• 40828-45-3
• EINECS 215-740-1

• MDL： MFCD00152258
• Inchi： 1S/C10H11N3O/c1-12-9(14)7-13(10(12)11)8-5-3-2-4-6-8/h2-6,11H,7H2,1H3
• InChI Key： KPMDCTAAOGEIKO-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CC=2)C(=N)N1C

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 1

Experimental Properties

• Density: 1.25
• Boiling Point: 265°C at 760 mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.632
• PSA: 47.4
• LogP: 1.00240

Additional information on 2-imino-3-methyl-1-phenylimidazolidin-4-one

Exploring 2-Imino-3-methyl-1-phenylimidazolidin-4-one (CAS No. 40828-45-3): Properties, Applications, and Market Insights

2-Imino-3-methyl-1-phenylimidazolidin-4-one (CAS No. 40828-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound, characterized by its imidazolidinone core, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a phenyl group and an imino functional group, makes it a versatile building block in medicinal chemistry.

The molecular formula of 2-imino-3-methyl-1-phenylimidazolidin-4-one is C₁₀H₁₁N₃O, with a molecular weight of 189.22 g/mol. Its imidazolidinone derivatives are known for their stability and reactivity, which are crucial for developing novel therapeutic agents. Researchers are particularly interested in its potential as a precursor for drug discovery, especially in targeting enzyme inhibitors and receptor modulators.

In recent years, the demand for CAS 40828-45-3 has increased due to its applications in pharmaceutical intermediates. The compound's ability to form hydrogen bonds and participate in cyclization reactions makes it valuable for creating complex molecular architectures. With the rise of AI-driven drug design, compounds like 2-imino-3-methyl-1-phenylimidazolidin-4-one are being explored for their compatibility with computational modeling tools.

From an industrial perspective, the synthesis of 2-imino-3-methyl-1-phenylimidazolidin-4-one involves multi-step organic reactions, often requiring precise control of reaction conditions. Manufacturers focus on optimizing yield and purity to meet the stringent requirements of pharmaceutical-grade chemicals. The compound's shelf stability and solubility profile further enhance its utility in lab-scale and commercial applications.

Market trends indicate a growing interest in imidazolidinone-based compounds, driven by their role in developing anti-inflammatory and antimicrobial agents. As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS 40828-45-3 are becoming critical for tailored drug formulations. Additionally, its potential use in green chemistry initiatives aligns with global sustainability goals.

For researchers and procurement specialists, understanding the structure-activity relationship (SAR) of 2-imino-3-methyl-1-phenylimidazolidin-4-one is essential. Its phenyl and imino groups contribute to electronic effects that influence binding affinity in biological systems. Recent studies have also explored its derivatives for neurological targets, highlighting its relevance in central nervous system (CNS) drug development.

Quality control protocols for 40828-45-3 typically involve HPLC, NMR, and mass spectrometry to ensure compliance with regulatory standards. Suppliers emphasize batch-to-batch consistency, particularly for clients engaged in preclinical research and API synthesis. The compound's compatibility with automated synthesis platforms further positions it as a future-forward chemical asset.

In summary, 2-Imino-3-methyl-1-phenylimidazolidin-4-one (CAS No. 40828-45-3) represents a intersection of innovation and practicality in modern chemistry. Its applications span from small-molecule therapeutics to material science, reflecting the dynamic nature of heterocyclic chemistry. As research continues to uncover new functionalities, this compound is poised to remain a focal point in scientific and industrial advancements.